6-Chloroquinoline-4-carboxylic acid

• IUPAC Name: 6-chloroquinoline-4-carboxylic acid
• InChI: InChI=1S/C10H6ClNO2/c11-6-1-2-9-8(5-6)7(10(13)14)3-4-12-9/h1-5H,(H,13,14)
• InChI Key: ZRYMLJGLNAOPNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CC(=C2C=C1Cl)C(=O)O
• Molecular Formula: C10H6ClNO2
• DSSTOX Substance ID: DTXSID50424398
• Molecular Weight: 207.61 g/mol
• CAS RN: 62482-29-5

Description

6-Chloroquinoline-4-carboxylic acid is a derivative of quinoline, which is a heterocyclic compound with a bicyclic structure containing a benzene ring fused with a pyridine ring. It has received considerable attention as a core template in drug design due to its broad spectrum of bioactivity.

Synthesis Analysis

Quinoline-4-carboxylic acid derivatives, including 6-Chloroquinoline-4-carboxylic acid, have been synthesized and evaluated as potent inhibitors of alkaline phosphatases. The structural build-up of the synthesized compounds was based on the spectro-analytical data. A diverse range of quinoline-4-carboxylic acid derivatives has been synthesized via expeditious synthetic approaches.

Molecular Structure Analysis

The molecular structure of 6-Chloroquinoline-4-carboxylic acid is characterized by the presence of a benzene ring fused with a pyridine ring, with a chlorine atom at the 6th position and a carboxylic acid group at the 4th position.

Chemical Reactions Analysis

Quinoline and its derivatives, including 6-Chloroquinoline-4-carboxylic acid, are involved in various chemical reactions. For example, quinoline-4-carboxylic acids have been synthesized in water using isatin and enaminone in the presence of an aqueous solution of KOH or NaOH, followed by acidification using dilute HCl.

Scientific Research Applications

Inhibition of Alkaline Phosphatases

This compound has been synthesized and evaluated as a potent inhibitor of alkaline phosphatases, which are enzymes significant in various biological processes. .

Antimalarial Drug Synthesis

Quinoline derivatives, including 6-Chloroquinoline-4-carboxylic acid, are used as lead structures in the synthesis of antimalarial drugs. .

Molecular Docking Studies

Researchers have utilized 6-Chloroquinoline-4-carboxylic acid derivatives in molecular docking studies with plasmodium LDH receptor protein. .

Antitumor Properties

Compounds with a quinoline core, including this acid, show promise in antitumor applications. .

Antimicrobial Activity

The quinoline structure is also associated with antimicrobial properties. .

Pharmaceutical Synthesis Enhancements

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Mechanism of Action

Target of Action

6-Chloroquinoline-4-carboxylic acid is a derivative of quinoline-4-carboxylic acid, which has been synthesized and evaluated as a potent inhibitor of alkaline phosphatases . Alkaline phosphatases are a group of enzymes that play a crucial role in various biological processes, including bone mineralization and the dephosphorylation of proteins, nucleotides, and alkaloids .

Mode of Action

It is suggested that it interacts with its targets, the alkaline phosphatases, leading to their inhibition . This inhibition could be due to the compound’s ability to bind to the active site of the enzyme, thereby preventing the enzyme from carrying out its function .

Biochemical Pathways

The inhibition of alkaline phosphatases by 6-Chloroquinoline-4-carboxylic acid affects various biochemical pathways. Alkaline phosphatases are involved in many biological processes, including the hydrolysis of monophosphate esters at alkaline pH levels . By inhibiting these enzymes, 6-Chloroquinoline-4-carboxylic acid can potentially disrupt these processes, leading to various downstream effects.

Pharmacokinetics

The pharmacokinetic properties of a drug can significantly impact its bioavailability, which is the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The primary result of the action of 6-Chloroquinoline-4-carboxylic acid is the inhibition of alkaline phosphatases. This inhibition can lead to various molecular and cellular effects, depending on the specific role of the inhibited enzyme in a particular biological process .

Action Environment

The action, efficacy, and stability of 6-Chloroquinoline-4-carboxylic acid can be influenced by various environmental factors. These factors can include the pH of the environment, the presence of other molecules, and the temperature

Future Directions

Quinoline and its derivatives, including 6-Chloroquinoline-4-carboxylic acid, have shown tremendous benefits in medicinal chemistry research and other valuable areas of human endeavor. The recent in vivo and in vitro screening reported by scientists may pave the way for novel drug development. The medicinal potential of quinoline and its functionalized derivatives may open a new window of opportunity for medicinal chemists to access more biomolecular quinolines for future drug development.

Q & A

Q1: How do 2-aryl/heteroaryl-6-chloroquinoline-4-carboxylic acid derivatives interact with their target and what are the downstream effects?

A1: The research article investigates the interaction of 2-aryl/heteroaryl-6-chloroquinoline-4-carboxylic acid derivatives with the Plasmodium lactate dehydrogenase (pLDH) enzyme. [] pLDH is a key enzyme in the glycolytic pathway of the malaria parasite, essential for its energy production. By inhibiting pLDH, these compounds aim to disrupt the parasite's metabolism and ultimately inhibit its growth and survival. The study employs molecular docking simulations to predict the binding interactions between the synthesized compounds and the pLDH active site. [] The results suggest that these compounds can effectively bind to the enzyme, potentially leading to its inhibition.

Q2: Can you elaborate on the structure-activity relationship (SAR) insights gained from the research regarding 2-aryl/heteroaryl-6-chloroquinoline-4-carboxylic acid derivatives and their antimalarial activity?

A2: The research explores the impact of various 2-aryl/heteroaryl substitutions on the 6-chloroquinoline-4-carboxylic acid scaffold. While the study doesn't provide a comprehensive SAR analysis, it highlights that the binding affinity to pLDH varies depending on the specific substituents. For instance, compound 3d demonstrated the strongest binding affinity with five hydrogen bonding interactions. [] This finding suggests that specific substitutions at the 2-position of the quinoline ring significantly influence the interaction with pLDH and potentially the antimalarial activity. Further research with a wider range of substitutions and in vitro testing is needed to establish a detailed SAR profile and optimize the antimalarial potency.